Cas no 1805554-15-7 (Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805554-15-7
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894942
• Update Time: 2025-06-11

Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO2/c1-19-7(18)3-5-8(16)4(9(11)12)2-6(17-5)10(13,14)15/h2,9H,3H2,1H3
• InChI Key： RJOUKOJDXXAVML-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(F)(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805554-15-7)

The compound Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805554-15-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate is its versatility in chemical transformations. The iodo substituent at the 3-position allows for efficient cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern organic synthesis. Additionally, the trifluoromethyl group enhances the compound's lipophilicity, a property highly sought after in drug design to improve membrane permeability and metabolic stability.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate has surged due to their exceptional biological activity. Fluorine atoms are known to modulate the physicochemical properties of molecules, leading to improved bioavailability and target binding affinity. This has made the compound a focal point in the search for next-generation Agrochemicals and Pharmaceutical Intermediates, aligning with the industry's shift toward more sustainable and efficient chemical solutions.

The synthesis of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate typically involves multi-step processes, including halogenation and esterification reactions. Advanced techniques such as flow chemistry and catalysis are being employed to optimize its production, reducing waste and improving yields. These innovations are particularly relevant in the context of green chemistry, a topic that resonates strongly with today's environmentally conscious stakeholders.

From an analytical perspective, the characterization of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The availability of high-quality analytical data is also a common concern among researchers, as it directly impacts the reproducibility of experimental results.

Looking ahead, the potential of Methyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate in drug discovery and crop science is vast. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches positions it as a key player in the development of innovative solutions to global challenges, such as antimicrobial resistance and food security. As the scientific community continues to explore its capabilities, this compound is poised to make a lasting impact across multiple industries.